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Compound of Interest

Compound Name:
6-Benzylaminopurine

hydrochloride

Cat. No.: B060633 Get Quote

6-Benzylaminopurine Hydrochloride: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical and physical

properties of 6-Benzylaminopurine hydrochloride. The information is curated for

researchers, scientists, and professionals involved in drug development and related fields. This

document summarizes key quantitative data in structured tables, outlines detailed experimental

protocols for property determination, and visualizes the associated biological signaling

pathways.

Chemical and Physical Properties
6-Benzylaminopurine (BAP) is a first-generation synthetic cytokinin, a class of plant growth

regulators that promote cell division and have various applications in agriculture and

horticulture.[1][2] The hydrochloride salt of 6-Benzylaminopurine is often used in formulations.
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Property Value

Chemical Name N-benzyl-7H-purin-6-amine hydrochloride

Synonyms 6-BAP HCl, Benzyladenine HCl

Molecular Formula C₁₂H₁₂ClN₅

Molecular Weight 261.71 g/mol

CAS Number 162714-86-5

Canonical SMILES
C1=CC=C(C=C1)CNC2=NC=NC3=C2N=CN3.C

l

Physicochemical Data
A summary of the key physicochemical properties of 6-Benzylaminopurine and its

hydrochloride salt is presented below. It is important to note that some experimental values are

reported for the free base, 6-Benzylaminopurine (CAS 1214-39-7, Molecular Formula:

C₁₂H₁₁N₅, Molecular Weight: 225.25 g/mol ), and are indicated as such.
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Property
6-Benzylaminopurine
Hydrochloride

6-Benzylaminopurine (Free
Base)

Melting Point 284-286 °C 230-233 °C

Solubility Soluble in water.

Insoluble in water (0.44 g/L at

15°C).[1] Soluble in

dimethylformamide (DMF) and

dimethyl sulfoxide (DMSO).[3]

Soluble in acidic and alkaline

solutions.

pKa

Not explicitly found. As a

hydrochloride salt of a basic

compound, the pKa will be in

the acidic range.

A predicted pKa (strongest

acidic) is 9.87, and the

strongest basic is 5.06.[4] An

experimental pKa of 9.4 at

25°C has also been reported.

[5]

Density Not explicitly found.
0.42 g/ml (unverified source).

[5]

Appearance White to off-white powder.[1] White to off-white powder.[1]

Stability
Stable under recommended

storage conditions (2-8°C).

Stable. Incompatible with

strong oxidizing agents.

Storage 2-8°C 2-8°C

Experimental Protocols
The following sections detail the general methodologies for determining the key

physicochemical properties of compounds like 6-Benzylaminopurine hydrochloride.

Melting Point Determination
The melting point of 6-Benzylaminopurine hydrochloride can be determined using the

capillary method.
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Caption: Workflow for Melting Point Determination.

Methodology:

Sample Preparation: The 6-Benzylaminopurine hydrochloride sample is finely ground to a

uniform powder and thoroughly dried.

Capillary Loading: A small amount of the powdered sample is packed into a thin-walled

capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block and a calibrated thermometer or digital temperature sensor.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower heating rate (e.g., 1-2 °C per

minute) near the expected melting point for an accurate measurement.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the last solid particle disappears are

recorded. This provides the melting range.

Purity Indication: A sharp melting range (typically 0.5-1 °C) is indicative of a pure compound.

Impurities tend to depress and broaden the melting range.

Solubility Determination
The solubility of 6-Benzylaminopurine hydrochloride in various solvents can be determined

by attempting to dissolve a known amount of the compound in a specific volume of the solvent.
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Caption: General Workflow for Solubility Determination.

Methodology:

Preparation: A precise amount of 6-Benzylaminopurine hydrochloride is weighed into a

vial.
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Solvent Addition: A known volume of the desired solvent (e.g., water, ethanol, DMSO) is

added.

Dissolution: The mixture is subjected to mechanical agitation, such as vortexing or

sonication, to facilitate dissolution. Gentle heating may be applied if necessary, but this

should be noted as it can affect solubility.

Observation: The solution is visually inspected for the presence of undissolved solid

particles.

Quantification: If the solid dissolves completely, the solubility is recorded as being at least

that concentration. If not, more solvent is added incrementally until complete dissolution is

achieved, or the substance is classified as sparingly soluble or insoluble at the tested

concentrations.

Stability Assessment
Stability testing is crucial to determine the shelf-life and appropriate storage conditions for 6-
Benzylaminopurine hydrochloride. This involves subjecting the compound to various

environmental conditions over time.

Methodology:

Sample Preparation: Samples of 6-Benzylaminopurine hydrochloride are stored in

appropriate containers that mimic the final packaging.

Storage Conditions: The samples are stored under controlled conditions of temperature and

humidity. Accelerated stability testing often involves elevated temperatures (e.g., 40°C) and

higher humidity (e.g., 75% RH) to predict long-term stability. Real-time stability studies are

conducted under the recommended storage conditions (e.g., 2-8°C).

Time Points: Samples are withdrawn at predetermined time intervals (e.g., 0, 3, 6, 12, 24

months).

Analysis: At each time point, the samples are analyzed for key parameters such as:

Appearance: Any change in color or physical state.
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Purity: Assessed by a suitable chromatographic method (e.g., HPLC) to detect and

quantify any degradation products.

Assay: Determination of the amount of the active substance remaining.

Data Evaluation: The data is analyzed to establish the degradation kinetics and to determine

the shelf-life of the product.

Signaling Pathway
6-Benzylaminopurine, as a cytokinin, exerts its biological effects through the cytokinin signaling

pathway, which is a multi-step phosphorelay system.

Cytokinin Signaling Pathway
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Caption: Simplified Cytokinin Signaling Pathway.
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Pathway Description:

Reception: 6-Benzylaminopurine binds to the extracellular CHASE domain of cytokinin

receptors, such as CRE1 (CYTOKININ RESPONSE 1) and AHKs (ARABIDOPSIS

HISTIDINE KINASES), which are located in the cell membrane.[6][7]

Phosphorelay Initiation: This binding triggers the autophosphorylation of a conserved

histidine residue within the receptor's kinase domain. The phosphate group is then

transferred to a conserved aspartate residue in the receiver domain of the same receptor.

Signal Transduction to the Nucleus: The phosphate group is subsequently transferred to a

histidine phosphotransfer protein (AHP).[8] The phosphorylated AHP then translocates from

the cytoplasm to the nucleus.

Nuclear Response: Inside the nucleus, the AHP transfers the phosphate group to an

aspartate residue on a response regulator (ARR). There are two main types of ARRs

involved:

Type-B ARRs: Upon phosphorylation, Type-B ARRs act as transcription factors, binding to

the promoters of cytokinin-responsive genes and activating their transcription.[9]

Type-A ARRs: The expression of Type-A ARR genes is induced by the activation of Type-B

ARRs. Type-A ARRs, in turn, act as negative regulators of the signaling pathway, creating

a feedback loop that attenuates the cytokinin response.[8][9]

This signaling cascade ultimately leads to various cellular responses, including the promotion

of cell division and differentiation, which are characteristic effects of cytokinins like 6-

Benzylaminopurine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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